
How to perform a field calibration check on the
AC915 sensor.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC915

Cat. No.: B1665393 Get Quote

AC915 Sensor: Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information for performing a field calibration check on the AC915
sensor. The following sections offer troubleshooting advice and frequently asked questions in a

clear question-and-answer format to address potential issues during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the difference between a field calibration check and a full calibration?

A field calibration check, often referred to as a functional verification, is a simplified procedure

to confirm that the sensor is operating within its expected parameters. It is not a full calibration,

which would involve adjusting the sensor's output to match a known standard and typically

requires specialized equipment. For a full calibration, it is recommended to return the sensor to

the manufacturer.

Q2: How often should I perform a field calibration check on my AC915 sensor?

It is good practice to perform a field check before a critical measurement series, if the sensor

has been dropped or subjected to a shock, or if you observe unexpected readings. For routine

checks, an annual verification is a common starting point, but the frequency should be adapted

to your application's criticality and the sensor's operating environment.
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Q3: My sensor's Bias Output Voltage is outside the specified range. What should I do?

If the Bias Output Voltage is outside the 10-14 VDC range, it could indicate a problem with the

sensor, the cabling, or the data acquisition system. Follow the troubleshooting steps outlined in

this guide. If the issue persists, it may be necessary to send the sensor for professional

servicing or calibration.

Q4: Can I perform a full calibration of the AC915 sensor myself?

A full calibration of an accelerometer like the AC915 requires a calibrated shaker table and

reference accelerometer to accurately determine its sensitivity and frequency response. This is

typically not feasible in a field or standard laboratory setting. The manufacturer offers annual

calibration services for this purpose.[1]

Troubleshooting Guide
This section addresses specific issues you might encounter while using the AC915 sensor.
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Issue Possible Cause Troubleshooting Steps

No output signal from the

sensor
Improper cabling or connection

1. Ensure the 2-pin MIL-C-

5015 connector is securely

attached.[2]2. Check for any

damage to the cable.3. Verify

the pin polarity: Pin A is for

Signal/Power (+), and Pin B is

for Common (-).[2]

Power supply issue

1. Confirm that your IEPE

power source provides a

constant current between 2-10

mA.[2]2. Verify the voltage

source is between 18-28 VDC.

[2]

Bias Output Voltage is 0V or

equals the power supply

voltage

Short or open circuit in the

sensor or cable

1. Disconnect the sensor and

measure the resistance of the

cable to check for continuity

and shorts.2. If the cable is

functional, the issue is likely

with the sensor, which will

require professional repair.

Readings are noisy or erratic
Electromagnetic interference

(EMI)

1. Ensure proper shielding of

the cable.2. Route the sensor

cable away from power cables

or other sources of EMI.

Loose mounting

1. Check that the sensor is

mounted with the correct

torque (2 to 5 ft. lbs or 2.7 to

6.8 Nm).[2][3]2. Ensure the

mounting surface is clean and

flat.
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Experimental Protocol: Field Calibration Check
(Functional Verification)
This procedure details how to verify the functionality of your AC915 sensor by checking its Bias

Output Voltage (BOV). The BOV is the DC voltage level that the sensor outputs when no

vibration is present. For a healthy AC915 sensor, this voltage should be within a specific range.

Objective: To confirm the AC915 sensor's electronic circuitry is functioning correctly.

Materials:

AC915 Sensor

IEPE-compatible power source/signal conditioner (providing 18-28 VDC with 2-10 mA

constant current)[2]

Voltmeter or data acquisition system capable of DC voltage measurement

Appropriate cabling for the AC915 sensor

Methodology
Sensor Connection:

Connect the AC915 sensor to the IEPE power source using the appropriate cable.

Ensure the sensor is in a resting state, free from any external vibrations.

Power On and Stabilization:

Turn on the IEPE power source.

Allow the sensor to stabilize for at least 3 seconds.[2]

Voltage Measurement:

Using a voltmeter or your data acquisition system, measure the DC voltage at the output.
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Record the measured Bias Output Voltage.

Data Interpretation:

Compare the measured BOV to the expected range specified in the table below.

A reading within the acceptable range indicates that the sensor's internal electronics are

likely functioning correctly.

Quantitative Data Summary
The following table summarizes the key electrical specifications for the AC915 sensor relevant

to this field check.

Parameter Specification

Sensitivity 100 mV/g (±10%)[2][3]

Voltage Source (IEPE) 18-28 VDC[2]

Constant Current Excitation 2-10 mA[2]

Bias Output Voltage 10-14 VDC[2]

Diagrams
Below is a diagram illustrating the logical workflow for the field calibration check of the AC915
sensor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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